Cas no 1042778-06-2 (6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid)

6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid structure

1042778-06-2 structure

Product Name:6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid

CAS No:1042778-06-2

Molecular Formula:C₁₅H₁₃NO₃

Molecular Weight:255.268624067307

MDL:MFCD12197752

CID:4678693

6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid Properties

Names and Identifiers

- 6-(2,3-dihydro-1H-inden-5-yloxy)nicotinic acid
- 6-((2,3-Dihydro-1H-inden-5-yl)oxy)nicotinic acid
- SEL10112858
- 6-(2,3-dihydro-1H-inden-5-yloxy)pyridine-3-carboxylic acid
- 3-pyridinecarboxylic acid, 6-[(2,3-dihydro-1H-inden-5-yl)oxy]-
- MDL： MFCD12197752
- InChIKey： CEDAGJZABIGBSS-UHFFFAOYSA-N
- Inchi： 1S/C15H13NO3/c17-15(18)12-5-7-14(16-9-12)19-13-6-4-10-2-1-3-11(10)8-13/h4-9H,1-3H2,(H,17,18)
- SMILES： O(C1C=CC(C(=O)O)=CN=1)C1C=CC2=C(C=1)CCC2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Heavy Atom Count: 19
Complexity: 333
Topological Polar Surface Area: 59.4

6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AI06329-500mg	6-(2,3-Dihydro-1h-inden-5-yloxy)nicotinic acid	1042778-06-2	>95%	500mg	$412.00
Chemenu	CM271747-1g	6-((2,3-Dihydro-1H-inden-5-yl)oxy)nicotinic acid	1042778-06-2	97%	1g	$***	2023-04-03
Matrix Scientific	061436-500mg	6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid	1042778-06-2		500mg	$158.00	2023-09-09
TRC	D050835-250mg	6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic Acid	1042778-06-2		250mg	$ 185.00	2022-06-06

6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid Related Literature

1. Publications received

Analyst, 1923,48, 411-412
2. Reversible switching of solid-state luminescence by heat-induced interconversion of molecular packing†

Mol. Syst. Des. Eng., 2018,3, 142-149
3. Cobalt hydroxide [Co(OH)2] loaded carbon fiber flexible electrode for high performance supercapacitor†

Ajay D. Jagadale,Xiaogang Hao,Xiumin Li RSC Adv., 2015,5, 56942-56948
4. Tunable room-temperature soft ferromagnetism in magnetoceramics of organometallic dendrimers†

Alaa S. Abd-El-Aziz,Christian Agatemor,Nola Etkin,Rabin Bissessur J. Mater. Chem. C, 2017,5, 2268-2281
5. Mixed-ligand hydroxocopper(ii)/pyridazine clusters embedded into 3D framework lattices†

Anna S. Degtyarenko,Marcel Handke,Karl W. Krämer,Shi-Xia Liu,Silvio Decurtins,Eduard B. Rusanov,Laurence K. Thompson,Harald Krautscheid,Konstantin V. Domasevitch Dalton Trans., 2014,43, 8530-8542
6. A cyotosol-selective nitric oxide bomb as a new paradigm of an anticancer drug†

Dongsik Park,Sooseok Im,Gurusamy Saravanakumar,Yeong Mi Lee,Jinhwan Kim,Kunho Kim,Junseok Lee,Jihoon Kim Chem. Commun., 2019,55, 14789-14792
7. Back cover

New J. Chem., 2019,43, 3633-3634
8. Front cover

Lab Chip, 2018,18, 209-209
9. A cationic water-soluble pillar[5]arene: synthesis and host–guest complexation with long linear acids†

Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
10. Monolayer InSe photodetector with strong anisotropy and surface-bound excitons†

Siyan Gao,Liang Liu,Bo Wen,Xi Zhang Phys. Chem. Chem. Phys., 2021,23, 6075-6083

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